Cas no 1337264-19-3 (4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol
• CAS No: 1337264-19-3
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 5872114
• PubChem ID: 77130344
• Update Time: 2025-07-15

4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol
• EN300-1893371
• 1337264-19-3

• Inchi： 1S/C9H12BrNO3/c1-14-8-3-5(7(11)4-12)2-6(10)9(8)13/h2-3,7,12-13H,4,11H2,1H3
• InChI Key： HDZXAATXTREVMW-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(CO)N)OC)O

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 75.7Ų

Additional information on 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol

Chemical Profile of 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol (CAS No. 1337264-19-3)

4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol, identified by the CAS number 1337264-19-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated aromatic ring system coupled with functional groups such as an amino and hydroxyethyl side chain, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in drug discovery and medicinal chemistry.

The structural configuration of 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol encompasses several key pharmacophoric elements that are widely recognized for their biological activity. The presence of a bromine atom at the 2-position of the phenol ring enhances its reactivity and potential for further derivatization, while the methoxy group at the 6-position contributes to electronic stabilization and influences its solubility profile. The 1-amino-2-hydroxyethyl side chain adds an additional layer of complexity, introducing both basicity and hydrogen bonding capabilities, which are critical for interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. The bromine substituent in 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol aligns with this trend, as it allows for selective modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl frameworks, which are prevalent in many bioactive molecules.

Moreover, the hydroxyethyl group in this compound serves as a versatile handle for further functionalization. It can be oxidized to form an aldehyde or carboxylic acid, or it can participate in etherification reactions to introduce additional structural motifs. This flexibility makes 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies indicate that 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol can interact with various protein targets, including kinases and transcription factors. The amino group is particularly well-positioned to form salt bridges or hydrogen bonds with negatively charged residues, while the hydroxyethyl side chain can engage in hydrophobic interactions or participate in dynamic hydrogen bonding networks.

The methoxy group at the 6-position also plays a crucial role in modulating the electronic properties of the aromatic ring. This substitution enhances the compound's ability to undergo electrophilic aromatic substitution reactions, opening up avenues for introducing additional functional groups at strategic positions within the molecule. Such modifications are often essential for optimizing pharmacokinetic properties, such as solubility and bioavailability.

In clinical research settings, derivatives of 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol have been explored for their potential therapeutic effects. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory and antioxidant activities, making them candidates for treating conditions like rheumatoid arthritis or neurodegenerative diseases. The ability to fine-tune the structure through selective functionalization allows medicinal chemists to rationally design compounds with improved efficacy and reduced side effects.

The synthesis of 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of a methoxylated phenol derivative followed by nucleophilic substitution with an aminoalkylating agent. Advances in synthetic methodologies have streamlined these processes, enabling higher yields and purities through optimized reaction conditions and catalyst systems.

From an industrial perspective, the scalability of producing 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol is a critical consideration for its commercial viability. Process chemists focus on developing robust synthetic routes that minimize byproduct formation and reduce waste generation. Green chemistry principles are increasingly being applied, emphasizing solvent recovery, catalytic efficiency, and energy-efficient reaction conditions.

The role of analytical chemistry cannot be overstated when it comes to characterizing 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol and its derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide essential data on molecular structure, purity, and impurity profiles. These analytical tools are indispensable for ensuring that synthesized compounds meet stringent quality standards before advancing to preclinical testing.

As research continues to evolve, new applications for 4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol are likely to emerge. The intersection of organic synthesis with fields like materials science and nanotechnology may open up novel uses beyond traditional pharmaceuticals. For instance, functionalized derivatives could be incorporated into smart materials or used as building blocks for drug delivery systems designed to target specific cellular compartments.

In conclusion,4-(1-amino-2-hydroxyethyl)-2-bromo-6-methoxyphenol (CAS No. 1337264-19-3) represents a fascinating compound with diverse chemical functionalities and potential biological relevance. Its unique structural features make it a valuable scaffold for medicinal chemists seeking to develop innovative therapeutic agents. As our understanding of its properties grows through continued research, this compound is poised to play an increasingly significant role in addressing some of today's most pressing medical challenges.